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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

Cat. No.: B021412

Application Notes and Protocols for 1-
Methylimidazole-4-acetaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and
potential use of 1-Methylimidazole-4-acetaldehyde. Due to the limited availability of specific
safety and experimental data for this compound, this guide combines information from related
compounds and general principles for handling reactive aldehydes. All procedures should be
conducted with caution and appropriate safety measures.

Compound Information

1-Methylimidazole-4-acetaldehyde is an organic compound that plays a role as a human and
mouse metabolite.[1] It is structurally an alpha-CH2-containing aldehyde and an
imidazolylacetaldehyde.[1]

Chemical and Physical Properties

A summary of the known and computed properties of 1-Methylimidazole-4-acetaldehyde is
presented in Table 1.
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Property Value Source

Molecular Formula CeHsN20 PubChem[1]
Molecular Weight 124.14 g/mol PubChem[1]
CAS Number 19639-03-3 PubChem[1]

. - ) Human Metabolome
Physical Description Solid

Database[1]
Boiling Point (Computed) 311 °C ECHEMI[2]
Flash Point (Computed) 141.9 °C ECHEMI[2]
Density (Computed) 1.1 g/cm3 ECHEMI[2]
LogP (Experimental) -0.067 Human Metabolome

Database[1]

Safety, Handling, and Storage Protocols

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Methylimidazole-4-acetaldehyde was
found. The following protocols are based on best practices for handling reactive aldehydes and
substituted imidazoles. A thorough risk assessment should be conducted before handling this
compound.[3]

Personal Protective Equipment (PPE)

When handling 1-Methylimidazole-4-acetaldehyde, the following PPE should be worn to
minimize exposure:[4][5]

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Glove suitability should
be confirmed for the specific solvents being used.

» Body Protection: A laboratory coat and closed-toe shoes are mandatory.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any dust or vapors.[5]
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Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and free of clutter.
o Have an appropriate spill kit and emergency procedures readily available.
o Label all containers with the full chemical name and any known hazards.[4]
o Weighing and Transfer:
o As the compound is a solid, handle it carefully to avoid generating dust.
o Use appropriate tools (e.g., spatula, weighing paper) for transfer.

o For dissolving, slowly add the solid to the solvent with stirring. Dimethyl sulfoxide (DMSO)
is a common solvent for both polar and nonpolar compounds in research settings.[6]

e General Precautions:

[¢]

Avoid contact with skin and eyes.

[e]

Do not inhale dust or vapors.

o

Keep away from sources of ignition, as many organic compounds are flammable.[5]

[¢]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and
bases.[7]

Storage Protocol

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Temperature: Store in a cool, dry place.[7] Refrigeration may be appropriate, but consult the
supplier's recommendations if available.

o Atmosphere: For compounds prone to oxidation or reaction with moisture, storage under an
inert atmosphere (e.g., argon or nitrogen) is recommended.
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o Container: Keep the container tightly sealed to prevent contamination and reaction with air or
moisture.

e Segregation: Store away from incompatible chemicals. Do not store alphabetically with other
chemicals; group by chemical compatibility.[7]

Experimental Protocols
General Protocol for Solution Preparation

This protocol outlines a general procedure for preparing a stock solution of 1-Methylimidazole-
4-acetaldehyde.

» Objective: To prepare a stock solution of a specified concentration.
e Materials:

o 1-Methylimidazole-4-acetaldehyde

o Anhydrous solvent (e.g., DMSO)

o Appropriate glassware (e.g., volumetric flask)

o Magnetic stirrer and stir bar
e Procedure:

1. Calculate the required mass of 1-Methylimidazole-4-acetaldehyde for the desired

concentration and volume.
2. In a chemical fume hood, carefully weigh the calculated amount of the compound.
3. Transfer the weighed solid to the volumetric flask.

4. Add a portion of the solvent to the flask and swirl gently or use a magnetic stirrer to
dissolve the solid completely.

5. Once dissolved, add the solvent to the calibration mark on the volumetric flask.
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6. Cap the flask and invert several times to ensure a homogenous solution.

7. Store the stock solution under the recommended storage conditions, protected from light if
the compound is light-sensitive.

Signaling Pathways and Experimental Workflows
Histidine Metabolism Pathway

1-Methylimidazole-4-acetaldehyde is a metabolite in the histidine metabolism pathway.[1]
The following diagram illustrates a simplified overview of this pathway.

Histidine Histamine N-methyl Aldehyde

WM N_Methylhistamine Amine Oxidase 1-Methylimidazole-4-acetaldehyde Dehydrogenase N-Methylimidazoleacetic acid

Click to download full resolution via product page

Caption: Simplified pathway of histidine metabolism leading to 1-Methylimidazole-4-
acetaldehyde.

Aldehyde Dehydrogenase (ALDH) Activity Assay
Workflow

The metabolism of 1-Methylimidazole-4-acetaldehyde involves aldehyde dehydrogenase
(ALDH). A general workflow for an ALDH activity assay is depicted below. This assay typically
measures the production of NADH, which can be monitored spectrophotometrically.[8]
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Caption: General workflow for an aldehyde dehydrogenase (ALDH) activity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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